2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid

• IUPAC Name: 2-[(2-chloro-4-methylbenzoyl)-methylamino]butanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-4-11(13(17)18)15(3)12(16)9-6-5-8(2)7-10(9)14/h5-7,11H,4H2,1-3H3,(H,17,18)
• InChI Key: CEOQPJQKXZQQBB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)C(=O)C1=C(C=C(C=C1)C)Cl
• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol

Description

2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid, also known as Clomeleon, is a fluorescent protein-based biosensor used to monitor intracellular calcium ions. This biosensor is widely used in scientific research to understand the mechanism of calcium signaling in various biological processes.

Mechanism of Action

2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid works by undergoing a conformational change in response to changes in intracellular calcium levels. The biosensor emits green and yellow fluorescence, which can be measured to determine the ratio of calcium-bound to calcium-free 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid.
Biochemical and Physiological Effects:
2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid has been shown to have minimal effects on cellular physiology and viability. This biosensor has been used in live-cell imaging experiments to monitor calcium signaling in real-time without affecting the cellular processes being studied.

Advantages and Limitations for Lab Experiments

The main advantage of 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid is its ability to monitor calcium signaling in real-time with high sensitivity and specificity. This biosensor can be used in a variety of experimental systems, including cell culture, animal models, and human tissue samples. However, the limitations of 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid include its relatively large size, which can affect its diffusion in cells, and its sensitivity to pH changes.

Future Directions

There are several future directions for the development and application of 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid. These include the creation of biosensors with improved sensitivity and specificity, the development of biosensors for other ions and molecules, and the application of 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid in drug discovery and development. Additionally, 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid can be used in combination with other imaging techniques, such as electron microscopy and super-resolution microscopy, to gain a more comprehensive understanding of intracellular signaling processes.

Synthesis Methods

The synthesis of 2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid involves the chemical modification of green fluorescent protein (GFP) by introducing a calcium-binding domain. The modified GFP is then fused with calmodulin and M13 peptide to create a ratiometric biosensor that can detect changes in intracellular calcium levels.

Scientific Research Applications

2-[(2-Chloro-4-methylbenzoyl)-methylamino]butanoic acid has been extensively used in scientific research to monitor calcium signaling in various biological processes, including neuronal activity, muscle contraction, and immune cell activation. This biosensor has also been used to study the role of calcium signaling in disease processes such as cancer and Alzheimer's disease.